Cas no 70070-07-4 (4-{[(6,7-dimethoxy-3,4-dihydro-1H-isochromen-1-yl)methyl](methyl)amino}butan-2-one)

• Product name: 4-{[(6,7-dimethoxy-3,4-dihydro-1H-isochromen-1-yl)methyl](methyl)amino}butan-2-one
• CAS No: 70070-07-4
• MF: C₁₇H₂₅NO₄
• MW: 307.384705305099
• CID: 1740784
• PubChem ID: 3053536

4-{[(6,7-dimethoxy-3,4-dihydro-1H-isochromen-1-yl)methyl](methyl)amino}butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-{[(6,7-dimethoxy-3,4-dihydro-1H-isochromen-1-yl)methyl](methyl)amino}butan-2-one
• 4-[(6,7-dimethoxy-3,4-dihydro-1H-isochromen-1-yl)methyl-methylamino]butan-2-one
• 2-Butanone, 4-(((3,4-dihydro-6,7-dimethoxy-1H-2-benzopyran-1-yl)methyl)methylamino)-
• 70070-07-4
• 4-(((3,4-Dihydro-6,7-dimethoxy-1H-2-benzopyran-1-yl)methyl)methylamino)-2-butanone
• 1-(N-Methyl-N-(3-oxo-1-butyl))aminomethyl-6,7-dimethoxyisochroman
• 4-{[(6,7-Dimethoxy-3,4-dihydro-1H-2-benzopyran-1-yl)methyl](methyl)amino}butan-2-one
• BRN 1390197
• DTXSID40990315

• Inchi： InChI=1S/C17H25NO4/c1-12(19)5-7-18(2)11-17-14-10-16(21-4)15(20-3)9-13(14)6-8-22-17/h9-10,17H,5-8,11H2,1-4H3
• InChI Key： PYHUDQOHWUVZPK-UHFFFAOYSA-N
• SMILES： CC(=O)CCN(C)CC1C2=CC(=C(C=C2CCO1)OC)OC

Computed Properties

• Exact Mass: 307.17845
• Monoisotopic Mass: 307.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 48Ų

Experimental Properties

• PSA: 48